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Compound of Interest

Compound Name: Losartan

Cat. No.: B1675146 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This guide explores the burgeoning landscape of Losartan's therapeutic potential

beyond its established role as an angiotensin II receptor antagonist. It delves into the molecular

mechanisms and preclinical evidence supporting its non-canonical applications in oncology,

fibrosis, and neurology, providing a comprehensive resource for researchers seeking to

leverage this well-established drug for novel indications.

Introduction: Reimagining a Classic
Antihypertensive
Losartan, a widely prescribed angiotensin II type 1 (AT1) receptor blocker, has a well-

characterized mechanism of action in the management of hypertension. However, a growing

body of evidence reveals that its therapeutic effects extend far beyond the renin-angiotensin

system (RAS). This guide illuminates these "non-canonical" pathways, focusing on Losartan's

ability to modulate key signaling cascades implicated in a variety of complex diseases.

Modulation of Key Signaling Pathways
Losartan and its active metabolite, EXP3179, exert their pleiotropic effects by influencing

several critical intracellular signaling pathways.
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Losartan is a potent inhibitor of the TGF-β signaling pathway, a central mediator of fibrosis and

a key player in cancer progression and immune evasion.[1][2][3][4][5] By attenuating TGF-β

signaling, Losartan can reduce the deposition of extracellular matrix proteins, a hallmark of

fibrotic diseases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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